Cas no 42002-26-6 (Cyclo[(aS,2S)-a-amino-h-oxo-2-oxiraneoctanoyl-O-methyl-D-tyrosyl-L-isoleucyl-(2S)-2-piperidinecarbonyl])

• Product name: Cyclo[(aS,2S)-a-amino-h-oxo-2-oxiraneoctanoyl-O-methyl-D-tyrosyl-L-isoleucyl-(2S)-2-piperidinecarbonyl]
• CAS No: 42002-26-6
• MF: C₃₂H₄₆N₄O₇
• MW: 598.73024892807
• CID: 331984
• PubChem ID: 162495

Cyclo[(aS,2S)-a-amino-h-oxo-2-oxiraneoctanoyl-O-methyl-D-tyrosyl-L-isoleucyl-(2S)-2-piperidinecarbonyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(aS,2S)-a-amino-h-oxo-2-oxiraneoctanoyl-O-methyl-D-tyrosyl-L-isoleucyl-(2S)-2-piperidinecarbonyl]
• Cyl-2
• DTXSID50962149
• 42002-26-6
• Cyclo(O-methyltyrosine-L-isoleucine-L-pipecolic acid-2-amino-8-oxo-9,10-epoxydecanoic acid)
• 9-(Butan-2-yl)-1,4,7-trihydroxy-6-[(4-methoxyphenyl)methyl]-3-[6-(oxiran-2-yl)-6-oxohexyl]-3,6,9,12,13,14,15,15a-octahydro-10H-pyrido[1,2-a][1,4,7,10]tetraazacyclododecin-10-one
• Cyclic(eta-oxo-alpha-aminooxiraneoctanoyl-O-methyl-D-tyrosyl-L-isoleucyl-L-2-piperidinecarbonyl)

• Inchi： InChI=1S/C32H46N4O7/c1-4-20(2)28-32(41)36-17-9-8-11-25(36)31(40)33-23(10-6-5-7-12-26(37)27-19-43-27)29(38)34-24(30(39)35-28)18-21-13-15-22(42-3)16-14-21/h13-16,20,23-25,27-28H,4-12,17-19H2,1-3H3,(H,33,40)(H,34,38)(H,35,39)/t20-,23-,24+,25-,27?,28?/m0/s1
• InChI Key： WANLLPADDCXPGO-WMKJBNATSA-N
• SMILES： COC1C=CC(C[C@H]2NC(=O)[C@H](CCCCCC(C3CO3)=O)NC(=O)[C@@H]3CCCCN3C(=O)C([C@H](CC)C)NC2=O)=CC=1

Computed Properties

• Exact Mass: 598.337
• Monoisotopic Mass: 598.337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 898.7°Cat760mmHg
• Flash Point: 497.3°C
• Refractive Index: 1.573

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides